Cas no 1049469-47-7 (N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide
• CAS No: 1049469-47-7
• MF: C₂₂H₂₈N₄O₄
• MW: 412.482125282288
• CID: 5818834
• PubChem ID: 42268362
• Update Time: 2025-10-16

N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]oxamide
• N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide
• 1049469-47-7
• AKOS024504395
• F5266-0053
• VU0640055-1
• N1-(3,4-dimethoxyphenyl)-N2-(2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

• Inchi： 1S/C22H28N4O4/c1-29-19-9-8-17(16-20(19)30-2)24-22(28)21(27)23-10-11-25-12-14-26(15-13-25)18-6-4-3-5-7-18/h3-9,16H,10-15H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key： MFIIAEWGJJRGDF-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2)CC1)(=O)C(NC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 412.21105539g/mol
• Monoisotopic Mass: 412.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų

Additional information on N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide

Comprehensive Overview of N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide (CAS No. 1049469-47-7)

The compound N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide (CAS No. 1049469-47-7) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This diamide derivative combines a 3,4-dimethoxyphenyl moiety with a 4-phenylpiperazine group, linked via an ethanediamide bridge. Such structural complexity makes it a subject of interest for drug discovery, particularly in the context of central nervous system (CNS) targeting and receptor modulation.

Recent trends in scientific literature highlight a growing interest in piperazine-based compounds, as they are frequently explored for their neuropharmacological properties. The presence of the 4-phenylpiperazin-1-yl group in CAS 1049469-47-7 suggests potential interactions with dopamine and serotonin receptors, which are critical in treating conditions like anxiety, depression, and cognitive disorders. Researchers are particularly intrigued by its dual-functionality, where the dimethoxyphenyl segment may contribute to antioxidant or anti-inflammatory effects, while the piperazine-ethyl chain could enhance blood-brain barrier permeability.

From a synthetic chemistry perspective, N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide exemplifies the convergence of medicinal chemistry and rational drug design. Its synthesis typically involves multi-step reactions, including amide coupling and N-alkylation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its physicochemical properties, ensuring compliance with Good Laboratory Practices (GLP).

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its bioisosteric potential—a hot topic in cheminformatics. Virtual libraries often query derivatives of CAS 1049469-47-7 to predict ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), addressing user searches like "how to optimize piperazine-based drug candidates" or "best practices for diamide synthesis." Such inquiries reflect the compound's relevance in modern preclinical research.

Beyond pharmacology, N'-(3,4-dimethoxyphenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide is studied for its material science applications. Its aromatic and heterocyclic components may contribute to organic semiconductors or ligand design for catalysis, aligning with the surge in "green chemistry" and "sustainable synthesis" trends. This multidisciplinary appeal underscores its versatility.

To summarize, CAS 1049469-47-7 represents a compelling case study in structure-activity relationships (SAR). Its design leverages pharmacophore hybridization, a strategy increasingly adopted to combat drug resistance—a pressing concern in personalized medicine. As research progresses, this compound may pave the way for novel therapeutic agents or diagnostic tools, solidifying its place in the evolving landscape of bioorganic chemistry.